Cas no 919989-02-9 (2H-3,1-Benzoxazin-2-one, 1,4-dihydro-4-(phenylmethyl)-, (4S)-)

• Product name: 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-4-(phenylmethyl)-, (4S)-
• CAS No: 919989-02-9
• MF: C₁₅H₁₃NO₂
• MW: 239.26922
• CID: 760462
• PubChem ID: 15946108

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-4-(phenylmethyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-4-(phenylmethyl)-, (4S)-
• (4S)-4-benzyl-1,4-dihydro-3,1-benzoxazin-2-one
• (4S)-4-Benzyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
• DTXSID60580111
• 919989-02-9

• Inchi： InChI=1S/C15H13NO2/c17-15-16-13-9-5-4-8-12(13)14(18-15)10-11-6-2-1-3-7-11/h1-9,14H,10H2,(H,16,17)/t14-/m0/s1
• InChI Key： MDACOUGEBQEEGV-AWEZNQCLSA-N
• SMILES： C1=CC=C(C=C1)CC2C3=CC=CC=C3NC(=O)O2

Computed Properties

• Exact Mass: 239.094628657g/mol
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.8